Cas no 55719-89-6 (2H-Tetrazole,5-phenyl-, calcium salt (2:1))
55719-89-6 structure
Product Name:2H-Tetrazole,5-phenyl-, calcium salt (2:1)
CAS No:55719-89-6
MF:C14H10CaN8
MW:330.360799312592
CID:376352
PubChem ID:108759
Update Time:2025-04-19
2H-Tetrazole,5-phenyl-, calcium salt (2:1) Chemical and Physical Properties
Names and Identifiers
-
- 2H-Tetrazole,5-phenyl-, calcium salt (2:1)
- calcium,5-phenyl-1,2,3-triaza-4-azanidacyclopenta-2,5-diene
- 1H-Tetrazole, 5-phenyl-, calcium salt
- 5-Phenyl-1H-tetrazole, calcium salt
- 5-Phenyltetrazole, calcium salt
- calcium bis(5-phenyltetrazol-1-ide)
- 5-phenyl-1h-tetrazol calcium salt
- 2H-Tetrazole, 5-phenyl-, calcium salt (2:1)
- DTXSID0069044
- NS00087570
- 55719-89-6
- EINECS 259-776-6
- 5-Phenyl-1H-tetrazole,calcium salt
- 1H-Tetrazole,5-phenyl-,calcium salt
- 5-Phenyltetrazole,calcium salt
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- Inchi: 1S/2C7H5N4.Ca/c2*1-2-4-6(5-3-1)7-8-10-11-9-7;/h2*1-5H;/q2*-1;+2
- InChI Key: LIQUIQYZHDBODX-UHFFFAOYSA-N
- SMILES: [Ca+2].[N-]1C(C2C=CC=CC=2)=NN=N1.[N-]1C(C2C=CC=CC=2)=NN=N1
Computed Properties
- Exact Mass: 330.065
- Monoisotopic Mass: 330.065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 79.3Ų
Experimental Properties
- Boiling Point: 330.5°Cat760mmHg
- Flash Point: 161.3°C
2H-Tetrazole,5-phenyl-, calcium salt (2:1) Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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